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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the experimental setup and protocols

for conducting neutron capture studies on Nickel-60 (⁶⁰Ni) targets. The methodologies

described are fundamental to various fields, including nuclear physics, astrophysics, and

materials science. The data and protocols are compiled from established experimental

practices and are intended to serve as a comprehensive guide for researchers planning similar

experiments.

Introduction to Neutron Capture on Nickel-60
The neutron capture reaction on a stable ⁶⁰Ni target results in the formation of the excited

compound nucleus ⁶¹Ni*, which subsequently de-excites by emitting gamma rays to reach its

ground state, ⁶¹Ni. This process, denoted as ⁶⁰Ni(n,γ)⁶¹Ni, is crucial for understanding stellar

nucleosynthesis, nuclear structure, and for applications in nuclear technology. Accurate

measurement of the neutron capture cross-section and the resulting gamma-ray spectrum

provides valuable data for nuclear databases.

Experimental Setup
A typical experimental setup for a ⁶⁰Ni(n,γ)⁶¹Ni neutron capture study comprises a neutron

source, the ⁶⁰Ni target, and a gamma-ray detection system. The time-of-flight (TOF) technique

is commonly employed to determine the energy of the incident neutrons.
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Neutron Source and Beamline
Pulsed neutron sources are ideal for TOF measurements. Facilities like the Geel Electron

Linear Accelerator (GELINA) or the Oak Ridge Electron Linear Accelerator (ORELA) provide a

white neutron source, covering a wide range of neutron energies.[1][2] The neutrons are

produced, for example, by bombarding a heavy element target with an electron beam. The

resulting neutron beam is then collimated and travels down a flight path to the experimental

station where the ⁶⁰Ni target is located.

Target Preparation
The target consists of a highly enriched ⁶⁰Ni metallic sample. The enrichment is crucial to

minimize interference from other nickel isotopes. The target is typically a thin foil or disk.

Protocol for Target Preparation (Vacuum Deposition):

Substrate Preparation: A suitable backing material with a low neutron capture cross-section

(e.g., high-purity aluminum) is thoroughly cleaned and mounted in a vacuum deposition

chamber.

Evaporation: A known quantity of enriched ⁶⁰Ni metal is placed in a crucible (e.g., tungsten or

molybdenum) within the chamber.

Deposition: The chamber is evacuated to high vacuum. The crucible is then heated to a

temperature sufficient to evaporate the ⁶⁰Ni. The vaporized ⁶⁰Ni deposits onto the substrate,

forming a thin, uniform film.

Thickness Determination: The thickness of the deposited ⁶⁰Ni layer is a critical parameter

and can be determined by weighing the substrate before and after deposition or by using in-

situ thickness monitors.

Table 1: Typical Nickel-60 Target Specifications
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Parameter Value Reference

Isotopic Enrichment > 99% [3]

Form Metallic foil/disk [3]

Typical Dimensions 2.54 cm x 5.08 cm [3]

Typical Thickness ~0.036 at/b [3]

Gamma-Ray Detection System
High-Purity Germanium (HPGe) detectors are the standard for detecting the prompt gamma

rays emitted from the ⁶¹Ni* nucleus due to their excellent energy resolution.[4][5][6] An array of

HPGe detectors can be arranged around the target to increase detection efficiency.

Protocol for HPGe Detector Setup and Calibration:

Detector Placement: Position the HPGe detectors around the ⁶⁰Ni target. The distance

between the target and detectors should be optimized for a balance between detection

efficiency and reducing the summing of coincident gamma rays.

Cooling: Ensure the HPGe detectors are properly cooled with liquid nitrogen to their

operating temperature (typically 77 K) to minimize thermal noise.[5]

Energy Calibration: Use standard radioactive sources with well-known gamma-ray energies

(e.g., ⁶⁰Co with lines at 1173.2 keV and 1332.5 keV, and ¹³⁷Cs with a line at 661.7 keV) to

perform an energy calibration of the detectors.[7] This establishes a relationship between the

channel number in the acquired spectrum and the gamma-ray energy.

Efficiency Calibration: Use calibrated multi-gamma-ray sources (e.g., ¹⁵²Eu) to determine the

absolute full-energy peak efficiency of the detectors as a function of gamma-ray energy.[2][6]

This is essential for determining the intensity of the measured gamma rays.
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The data acquisition system records both the energy of the detected gamma ray and its time of

arrival relative to the neutron pulse from the source.

Protocol for Neutron Capture Data Acquisition:

Initiate Neutron Beam: Start the pulsed neutron source.

Time-of-Flight Measurement: For each detected gamma-ray event, record the time difference

between the neutron pulse generation and the detection of the gamma ray. This time-of-

flight, along with the known flight path length, allows for the determination of the incident

neutron's kinetic energy.

Gamma-Ray Spectroscopy: Simultaneously, record the pulse height of the signal from the

HPGe detector, which is proportional to the energy of the detected gamma ray.

Data Storage: Store the correlated time-of-flight and pulse height data in list mode for

subsequent analysis.

Background Measurement: Periodically perform measurements without the ⁶⁰Ni target (or

with a "dummy" target) to characterize the background radiation.

Data Analysis
The analysis of the collected data involves identifying the gamma-ray transitions in ⁶¹Ni and

determining the neutron capture cross-section.

Protocol for Data Analysis:

Neutron Energy Spectrum: Convert the time-of-flight spectra to neutron energy spectra.

Gamma-Ray Spectra: For specific neutron energy ranges, generate gamma-ray energy

spectra from the list-mode data.

Peak Identification and Fitting: Identify the full-energy peaks corresponding to the de-

excitation of ⁶¹Ni. Fit these peaks with appropriate functions (e.g., Gaussian with an

exponential tail) to determine their net area (counts).
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Intensity Calculation: Correct the peak areas for the detector efficiency and gamma-ray

branching ratios to determine the relative intensities of the gamma-ray transitions.

Cross-Section Determination: The neutron capture cross-section (σ) as a function of neutron

energy (E) can be calculated using the following formula: σ(E) = (C(E)) / (Φ(E) * N) where

C(E) is the background-subtracted count rate of capture events at neutron energy E, Φ(E) is

the neutron flux at energy E, and N is the number of ⁶⁰Ni atoms in the target.

Quantitative Data Summary
The following table summarizes key quantitative data from typical neutron capture experiments

on ⁶⁰Ni.

Table 2: Summary of Experimental Parameters and Results

Parameter Typical Value/Range Reference

Neutron Energy Range Thermal to several MeV [3]

Flight Path Length 10 m - 60 m [3]

Detector Type
High-Purity Germanium

(HPGe)
[4][5]

HPGe Detector Resolution

(FWHM at 1332 keV)
~1.9 keV [2]

Thermal Neutron Capture

Cross-Section of ⁶⁰Ni
2.6 ± 0.2 barns

First excited state of ⁶¹Ni 67.4 keV [8]

Neutron Separation Energy of

⁶¹Ni
7820.1 keV
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The following diagram illustrates the logical flow of a neutron capture experiment on ⁶⁰Ni using

the time-of-flight technique.
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Experimental workflow for a ⁶⁰Ni(n,γ)⁶¹Ni measurement.

Nuclear Reaction and Decay Pathway
The diagram below shows the nuclear reaction and subsequent gamma-ray decay cascade for

neutron capture on ⁶⁰Ni.
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⁶⁰Ni(n,γ)⁶¹Ni reaction and decay scheme.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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